Cas no 2228060-51-1 (tert-butyl (1S,4R)-5-(2S)-oxiran-2-yl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(2S)-oxiran-2-yl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228060-51-1
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6313815
• PubChem ID: 165703364
• Update Time: 2025-10-21

tert-butyl (1S,4R)-5-(2S)-oxiran-2-yl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(2S)-oxiran-2-yl-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-[(2S)-oxiran-2-yl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2228060-51-1
• EN300-1885824

• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(14)13-5-7-4-8(13)10(7)9-6-15-9/h7-10H,4-6H2,1-3H3/t7-,8-,9?,10?/m0/s1
• InChI Key： NHXGJXBISGUDIN-DKEVHCRPSA-N
• SMILES： O1CC1C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.1Ų

Additional information on tert-butyl (1S,4R)-5-(2S)-oxiran-2-yl-2-azabicyclo2.1.1hexane-2-carboxylate

Recent Advances in the Study of tert-butyl (1S,4R)-5-(2S)-oxiran-2-yl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228060-51-1)

The compound tert-butyl (1S,4R)-5-(2S)-oxiran-2-yl-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS: 2228060-51-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic epoxyamine derivative is being investigated as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and other enzyme-targeting drugs. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a versatile building block for the construction of sp3-rich drug candidates. The researchers developed an efficient asymmetric synthesis route starting from commercially available materials, achieving high enantiomeric purity (>99% ee) and overall yield of 72%. The epoxy and azabicyclo[2.1.1]hexane moieties were shown to impart significant conformational constraint, making this scaffold particularly valuable for targeting challenging protein-protein interactions.

In parallel research, scientists at several pharmaceutical companies have incorporated this compound into their drug discovery programs targeting viral proteases, with preliminary results showing promising inhibitory activity against SARS-CoV-2 main protease (Mpro). The rigid bicyclic structure appears to effectively mimic the transition state of peptide bond cleavage, while the epoxy group provides a reactive handle for covalent inhibition strategies. These findings were presented at the 2023 American Chemical Society National Meeting and are currently under peer review.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have revealed interesting conformational properties of this molecule. The azabicyclo[2.1.1]hexane core adopts a highly strained geometry that influences both the compound's reactivity and its ability to bind biological targets. Quantum mechanical calculations suggest that the strain energy contributes to the molecule's enhanced binding affinity in certain enzyme active sites.

From a safety and pharmacokinetics perspective, recent in vitro ADME studies indicate that the compound shows good metabolic stability in human liver microsomes (t1/2 > 120 minutes) and moderate membrane permeability in Caco-2 assays (Papp = 8.7 × 10^-6 cm/s). These properties, combined with its synthetic accessibility, make it an attractive candidate for further medicinal chemistry optimization. Several derivatives are currently undergoing preclinical evaluation as potential treatments for viral infections and inflammatory diseases.

The growing body of research on tert-butyl (1S,4R)-5-(2S)-oxiran-2-yl-2-azabicyclo[2.1.1]hexane-2-carboxylate underscores its importance as a privileged scaffold in modern drug discovery. Future directions include exploring its application in targeted covalent inhibitor design, fragment-based drug discovery, and as a template for macrocyclic compounds. The compound's unique combination of structural features and demonstrated biological activity positions it as a valuable tool for addressing challenging therapeutic targets in the coming years.